Cas no 1396676-80-4 (1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea)

• Product Name: 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea
• CAS No: 1396676-80-4
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6147627
• PubChem ID: 71792427
• Update Time: 2025-07-22

1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea
• VU0539828-1
• 1-benzyl-3-[4-(dimethylamino)but-2-ynyl]urea
• 1-benzyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea
• CHEMBL5004645
• 1-benzyl-3-(4-(dimethylamino)but-2-yn-1-yl)urea
• AKOS024542527
• 1396676-80-4
• F6244-0301

• Inchi： 1S/C14H19N3O/c1-17(2)11-7-6-10-15-14(18)16-12-13-8-4-3-5-9-13/h3-5,8-9H,10-12H2,1-2H3,(H2,15,16,18)
• InChI Key： MUPCFGCEWHJLNB-UHFFFAOYSA-N
• SMILES： O=C(NCC#CCN(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea

Introduction to 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea (CAS No. 1396676-80-4)

1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1396676-80-4, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. Its unique structural features, including a benzyl group, a propargyl moiety, and a dimethylamino substituent, make it an intriguing candidate for further exploration in drug discovery and molecular pharmacology.

The chemical structure of 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea encompasses several key functional groups that contribute to its reactivity and biological activity. The benzyl group provides a hydrophobic pocket that can interact with lipid bilayers or hydrophobic pockets in proteins, while the propargyl group introduces a terminal alkyne functionality that can participate in further chemical modifications via cross-coupling reactions. The dimethylamino group enhances the compound's basicity, making it suitable for interactions with acidic residues in biological targets.

In recent years, there has been growing interest in the development of urea-based compounds due to their versatility and efficacy as pharmacophores. Urea derivatives have been extensively studied for their ability to modulate enzyme activity, receptor binding, and signal transduction pathways. The presence of the urea moiety in 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea suggests potential applications in inhibiting or activating specific biological processes, depending on the target molecule.

One of the most compelling aspects of this compound is its potential as a lead molecule in the discovery of novel therapeutics. Researchers have been exploring its interactions with various biological targets, including kinases, proteases, and transcription factors, which are often implicated in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies indicate that 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea may exhibit inhibitory effects on certain enzymes by binding to their active sites and disrupting their catalytic activity.

The propargyl group in the molecule also opens up possibilities for further derivatization through Sonogashira coupling reactions, allowing chemists to introduce additional functional groups or side chains tailored to specific biological needs. This flexibility makes 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea a valuable building block for medicinal chemists seeking to design highly customized drug candidates.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug-like molecules. By leveraging these technologies, researchers can predict the binding affinity and pharmacokinetic properties of 1-benzyl-3-4-(dimethylamino)but-2-yn-1-ylurea before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required to bring new drugs to market.

The synthesis of 1-benzyl-3-(4-dimethylaminobutynoyl)-urea (another name for CAS No. 1396676800) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the propargyl group necessitates careful handling to avoid unwanted side reactions, such as over-addition or polymerization. However, with advances in synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, the production of this compound has become more efficient and scalable.

In conclusion, 1-benzyl-N-(propargyloxy)-N,N-dimethylethanamine (an alternative representation) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug discovery programs aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, 1396676800 will undoubtedly play a significant role in shaping the future of medicinal chemistry.